Cas no 18605-16-8 (6-fluoro-2-methyl-3-nitro-pyridine)

• Product Name: 6-fluoro-2-methyl-3-nitro-pyridine
• CAS No: 18605-16-8
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• MDL: MFCD03095071
• CID: 51087
• PubChem ID: 354334145
• Update Time: 2025-06-08

6-fluoro-2-methyl-3-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methyl-3-nitropyridine
• 2-fluoro-5-nitro-6-methylpyridine
• 2-Fluoro-6-methyl-5-nitropyridine
• 2-Fluoro-5-nitro-6-picoline
• C6H5FN2O2
• 2-Fluor-5-nitro-6-methylpyridin
• 6-fluoro-2-methyl-3-nitro-pyridine
• 6-Fluoro-3-nitro-2-picoline
• Pyridine, 6-fluoro-2-methyl-3-nitro-
• PubChem6327
• BCP22187
• 2-Fluoro-5-nitro-6-methyl pyridine
• SBB054322
• Pyridine,6-fluoro-2-methyl-3-nitro-
• LS20341
• SB13797
• LF10486
• AS04847
• VP10961
• AM62393
• JVLRFRZVCOWBDY-UHFFFAOYSA-N
• 6-fluoro-2-methyl-3-nitropyridine;2-fluoro-5-nitro-6-picoline;2-Fluoro-5-nitro-6-picoline
• FT-0656673
• SCHEMBL2258709
• AKOS006344531
• J-509496
• 6-Fluoro-2-methyl-3-nitropyridine, AldrichCPR
• 18605-16-8
• AS-14965
• EN300-1608335
• CS-0007515
• MFCD03095071
• DTXSID40496867
• Benzonitrile,4-formyl-3-hydroxy-
• DB-030852

• MDL： MFCD03095071
• Inchi： 1S/C6H5FN2O2/c1-4-5(9(10)11)2-3-6(7)8-4/h2-3H,1H3
• InChI Key： JVLRFRZVCOWBDY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 156.03400
• Monoisotopic Mass: 156.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7

Experimental Properties

• Color/Form: No data available
• Density: 1.357
• Melting Point: No data available
• Boiling Point: 85°C/5mmHg(lit.)
• Flash Point: 94.7±25.9 °C
• Refractive Index: 1.5216
• PSA: 58.71000
• LogP: 1.96050

6-fluoro-2-methyl-3-nitro-pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 34
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-fluoro-2-methyl-3-nitro-pyridine

Comprehensive Overview of 6-Fluoro-2-methyl-3-nitropyridine (CAS No. 18605-16-8): Properties, Applications, and Industry Insights

6-Fluoro-2-methyl-3-nitropyridine (CAS No. 18605-16-8) is a fluorinated nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a fluoro substituent at the 6-position and a nitro group at the 3-position of the pyridine ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₆H₅FN₂O₂, and molecular weight of 156.11 g/mol make it a critical building block for designing bioactive molecules.

The growing demand for fluorinated pyridines in drug discovery aligns with trends in precision medicine and sustainable chemistry. Researchers frequently search for terms like "6-fluoro-2-methyl-3-nitropyridine synthesis" or "CAS 18605-16-8 applications", reflecting interest in its synthetic pathways and industrial uses. Recent studies highlight its role in developing kinase inhibitors and herbicide intermediates, addressing global challenges such as crop protection and targeted cancer therapies.

From a chemical perspective, 6-fluoro-2-methyl-3-nitropyridine exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), with a melting point range of 85–89°C. Its electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution (SNAr) reactions, a property exploited in the synthesis of heterocyclic compounds. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are commonly employed for purity verification, ensuring compliance with Good Manufacturing Practices (GMP) standards.

Environmental and regulatory considerations are increasingly shaping the discourse around nitropyridine derivatives. The compound’s biodegradability and eco-toxicity profile are subjects of ongoing research, particularly in the context of green chemistry initiatives. Industry professionals often inquire about "CAS 18605-16-8 safety data" or "6-fluoro-2-methyl-3-nitropyridine storage conditions", underscoring the need for transparent handling guidelines.

Innovations in catalytic fluorination have streamlined the production of 6-fluoro-2-methyl-3-nitropyridine, reducing byproduct formation and energy consumption. This aligns with the pharmaceutical industry’s shift toward continuous flow chemistry, which prioritizes efficiency and scalability. Patent analyses reveal its incorporation in anticancer drug candidates and antiviral agents, positioning it as a high-value intermediate in contract manufacturing organizations (CMOs).

Market analysts project steady growth for fluorinated nitropyridines, driven by R&D investments in small-molecule therapeutics. The compound’s compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in medicinal chemistry. Frequently asked questions like "What is the price of 6-fluoro-2-methyl-3-nitropyridine?" or "Where to buy CAS 18605-16-8?" reflect its commercial relevance.

In conclusion, 6-fluoro-2-methyl-3-nitropyridine exemplifies the intersection of structural innovation and industrial applicability. As synthetic methodologies advance and regulatory frameworks evolve, this compound is poised to play a pivotal role in addressing unmet needs across life sciences and material engineering sectors.